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Compound Focus: Cicletanine-d4 Hydrochloride

CAS No.: 1189491-41-5

Cat. No.: S864552

Get Quote

Chemical and Physical Properties

The table below summarizes the key chemical and physical properties of Cicletanine-d4 Hydrochloride:

Property Details

CAS Number 1189491-41-5 [1] [2] [3]

Molecular Formula C₁₄H₉D₄Cl₂NO₂ [4] [1]

Molecular Weight 302.19 g/mol [4] [2]

Appearance Tan solid [1] [2]

Melting Point 222-224 °C [1]

Storage -20°C Freezer or 2-8°C Refrigerator [4] [2]

Solubility Soluble in DMSO and Methanol [1]

Pharmacological Mechanism of the Parent Drug
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Cicletanine exerts its antihypertensive effect through a multi-faceted mechanism, primarily involving

vasodilation. The diagram below summarizes its key mechanisms and their relationships.

Primary Mechanisms

Cellular & Molecular Actions

Resulting Physiological Effects

Cicletanine

Vasodilation
(Reduced Vascular Resistance)

Stimulates PGI₂ & NO
Release [5] [6] Inhibits PDE [6]Inhibits Ca²⁺ Influx [6]Inhibits Presynaptic

Noradrenaline Release [7] Antioxidant Effects [6]

Mild Diuretic Effect
(at higher doses) [8]

Complementary Action

Vascular Smooth
Muscle Relaxation

↑ cGMP & cAMP Levels [6]

Preserves Endothelial
Function

Contributes to

Click to download full resolution via product page

Summary of Cicletanine's multi-mechanistic pathway leading to vasodilation and blood pressure reduction.

Clinical Efficacy and Dosing

Clinical studies have established the effectiveness and optimal dosing of cicletanine in humans. The table

below summarizes key findings from clinical trials:
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Aspect Summary of Clinical Evidence

Dose-Response &
Efficacy

50 mg/day was the minimum effective dose in mild to moderate hypertension;
200 mg/day was more effective in severe cases [8].

Efficacy in
Combination
Therapy

In patients poorly controlled by beta-blockers, adding 50 mg or 100 mg
cicletanine significantly improved blood pressure control, with normalization

rates of 51.2% and 74.4%, respectively [9].

Onset of Action The drug has a gradual antihypertensive effect, avoiding risks from a sudden

blood pressure drop [8].

Tolerance The drug is well tolerated both clinically and biochemically [9], with no sedative

effects or negative impact on cardiovascular hemodynamics [5].

Application in Research

Cicletanine-d4 Hydrochloride is critical in research settings, primarily serving as an internal standard for

quantitative analysis by LC-MS, GC-MS, or NMR. This application ensures accurate measurement of the

non-deuterated drug in biological samples like plasma, which is essential for pharmacokinetic and

metabolism studies [10].

Conclusion

Cicletanine-d4 Hydrochloride is a vital research tool for the precise quantification of cicletanine. Its parent

compound offers a favorable therapeutic profile for hypertension management through a unique, multi-

mechanistic approach that combines direct vasodilation with mild diuresis and vascular protective effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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